Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride is a conformationally restricted, bicyclic piperidine derivative featuring a fused cyclic carbamate. In modern medicinal chemistry and agrochemical development, this scaffold serves as a rigidified equivalent of flexible piperidine amino-alcohols. The incorporation of the 1,3-oxazin-2-one ring significantly reduces conformational entropy, which is highly prized for improving target binding affinities and metabolic stability in lead optimization. Supplied as a highly crystalline hydrochloride salt, this building block ensures reproducible stoichiometry and extended shelf-life, making it an essential precursor for the synthesis of kinase inhibitors, IDH modulators, and complex spirocyclic or fused-ring libraries [1].

Procurement teams often consider substituting fused bicyclic scaffolds with their open-chain or flexible counterparts, such as 4-amino-3-hydroxymethylpiperidine, to reduce initial material costs. However, this substitution introduces severe downstream inefficiencies. Flexible amino-alcohols require multi-step protection and deprotection sequences to differentiate the primary amine, secondary amine, and hydroxyl groups during library synthesis, driving up solvent usage, cycle times, and overall cost-of-goods. Furthermore, the free base forms of these compounds are often hygroscopic oils or low-melting solids that complicate automated dispensing. By utilizing the pre-cyclized, rigidified oxazinone hydrochloride, chemists bypass these protection steps, achieving direct, regioselective functionalization at the piperidine nitrogen while maintaining precise handling properties [1].

Eliminating Protection-Deprotection Cycles

The fused cyclic carbamate inherently masks the amino-alcohol functionality, allowing for direct, regioselective N-alkylation or N-arylation at the piperidine nitrogen. When compared to the flexible analog 4-amino-3-hydroxymethylpiperidine, which requires a minimum of two protection steps (e.g., N-Boc, O-TBDMS) to achieve the same vector selectivity, the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold reduces the synthetic pathway by two steps. This improves overall yield by an average of 35% across standard cross-coupling workflows and drastically reduces solvent and reagent overhead [1].

Reducing step count directly lowers the cost-of-goods and accelerates turnaround times in high-throughput library synthesis.

Solid-State Stability for Automated Dispensing

For high-throughput screening and automated library production, building blocks must maintain free-flowing solid-state properties. Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride exhibits a highly crystalline structure with minimal moisture uptake (<0.5% weight gain at 75% relative humidity over 48 hours). In contrast, the corresponding free base is highly hygroscopic, deliquescing into a sticky gum under identical conditions, which causes dispensing errors and stoichiometric inaccuracies during robotic weighing [1].

Reliable solid-state properties prevent costly downtime and stoichiometric errors in automated compound management systems.

Enhanced Thermal Stability for Cross-Coupling

The hydrochloride salt of this bicyclic scaffold provides robust thermal stability, which is critical when employing high-temperature catalytic methods. Differential Scanning Calorimetry (DSC) indicates a decomposition onset of >235°C for the hydrochloride salt, whereas the free base begins to degrade via ring-opening and oxidation pathways at approximately 160°C. This expanded thermal window allows the HCl salt to be utilized in demanding microwave-assisted syntheses and high-boiling solvent reactions without significant yield loss due to precursor degradation [1].

Higher thermal stability allows procurement to source a single building block compatible with both mild and harsh, high-temperature synthetic protocols.

Metabolic Stability in Lead Optimization

When incorporated into active pharmaceutical ingredients, the rigid 1,3-oxazin-2-one ring restricts the conformational flexibility of the piperidine core, shielding vulnerable C-H bonds from cytochrome P450-mediated oxidation. In comparative microsomal assays, lead compounds featuring the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one motif consistently demonstrate lower intrinsic clearance (CLint) compared to matched pairs containing the flexible 4-amino-3-hydroxymethylpiperidine motif. This structural rigidity translates to improved pharmacokinetic profiles, making it a highly desirable scaffold for oral drug development [1].

Procuring pre-rigidified scaffolds directly addresses late-stage metabolic liabilities, reducing the risk of clinical candidate attrition.

Kinase and IDH Inhibitor Library Synthesis

Due to its non-hygroscopic solid state and the elimination of required protection-deprotection steps, this compound is highly suited for automated, parallel synthesis workflows. Procurement for library generation benefits from the direct regioselectivity at the piperidine nitrogen, enabling rapid diversification [1].

Fragment-Based Drug Discovery (FBDD)

The scaffold serves as an excellent rigidified, low-molecular-weight fragment with defined exit vectors. Its enhanced metabolic stability (low intrinsic clearance) makes it a reliable starting point for structure-activity relationship (SAR) exploration in oral drug development [2].

High-Temperature Cross-Coupling Reactions

The high thermal stability of the hydrochloride salt (>235°C decomposition onset) makes it the preferred choice for demanding Buchwald-Hartwig or Suzuki-Miyaura couplings in high-boiling solvents, where the free base equivalent would undergo thermal degradation [3].